BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Molecular Weight of
N,N-Dimethylacetamide-d9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the molecular weight of N,N-
Dimethylacetamide-d9 (DMA-d9), a deuterated isotopologue of N,N-Dimethylacetamide
(DMAC). This document is intended to serve as a comprehensive resource, detailing the
compound's molecular properties, the experimental methodologies used for their determination,
and a visual representation of its structural relationship to the parent compound.

Core Quantitative Data

The incorporation of deuterium atoms into the N,N-Dimethylacetamide structure results in a
predictable increase in its molecular weight. The following table summarizes the key molecular
properties of DMAc and its various deuterated forms, providing a clear comparison.
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. Molecular Weight (
Compound Name Isotopic Label Molecular Formula

g/mol )
N,N-
_ _ None C4HoNO 87.12[1][2][3][4]
Dimethylacetamide
N,N-
) ) d3 CaHeD3NO 90.14
Dimethylacetamide-d3
N,N-
_ _ dé C4H3DeNO 93.16
Dimethylacetamide-d6
N,N-
C4DsNO 96.18[5]

Dimethylacetamide-d9

Theoretical vs. Experimental Molecular Weight

The molecular weight of N,N-Dimethylacetamide-d9 is a critical parameter, particularly in
applications such as quantitative analysis using mass spectrometry, where it serves as an
internal standard. The substitution of nine hydrogen atoms (atomic mass = 1.008 amu) with
nine deuterium atoms (atomic mass = 2.014 amu) results in a significant and measurable mass
shift.

The molecular formula for N,N-Dimethylacetamide-d9 is C4aDsNOI[5]. It is a deuterated analog
of N,N-Dimethylacetamide and is often used as a solvent in NMR spectroscopy due to its
isotopic purity of 99 atom % D.

Experimental Determination of Molecular Weight

The molecular weight of N,N-Dimethylacetamide-d9 and other small molecules is typically
determined experimentally using mass spectrometry (MS). This powerful analytical technique
measures the mass-to-charge ratio (m/z) of ionized molecules.

Experimental Workflow: Mass Spectrometry
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Caption: Workflow for Molecular Weight Determination by Mass Spectrometry.
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Detailed Experimental Protocol

Sample Preparation: A dilute solution of N,N-Dimethylacetamide-d9 is prepared in a
suitable volatile solvent, such as methanol or acetonitrile. The choice of solvent depends on
the ionization technique to be used.

Sample Introduction and lonization: The sample solution is introduced into the mass
spectrometer. For volatile compounds like DMA-d9, Gas Chromatography-Mass
Spectrometry (GC-MS) is a suitable technique. Alternatively, the sample can be introduced
via direct infusion or Liquid Chromatography (LC) into an electrospray ionization (ESI)
source. ESI is a soft ionization technique that typically results in the formation of a
protonated molecular ion, [M+H]*.

Mass Analysis: The generated ions are then guided into the mass analyzer. The analyzer,
which can be a time-of-flight (TOF), quadrupole, or ion trap, separates the ions based on
their mass-to-charge ratio (m/z). High-resolution mass spectrometers are capable of
providing highly accurate mass measurements, often to within a few parts per million (ppm).

Detection and Data Analysis: The separated ions are detected, and a mass spectrum is
generated, which plots ion intensity versus m/z. For N,N-Dimethylacetamide-d9 (MW =
96.18 g/mol ), the protonated molecular ion [M+H]* would be expected to appear at an m/z
of approximately 97.19. The precise mass is then determined from the spectrum. Calibration
of the mass spectrometer using a known standard is crucial for obtaining an accurate mass
measurement.

Structural Relationship and Isotopic Labeling

The structural difference between N,N-Dimethylacetamide and its deuterated isotopologue is

the substitution of hydrogen atoms with deuterium atoms. This substitution is visually

represented in the following diagram.
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N,N-Dimethylacetamide (C4aHoNO)

Structure: CH3CON(CHs)2 MW: 87.12 g/mol

Isotopic Substitution
(H - D)

N,N-Dimethylacetamide-d9 (C4DsNO)

Structure: CDsCON(CD3)2 MW: 96.18 g/mol

Click to download full resolution via product page

Caption: Isotopic Relationship between DMAc and DMA-d9.

In summary, N,N-Dimethylacetamide-d9 is a valuable tool in various scientific fields, and a
precise understanding of its molecular weight is fundamental to its application. The combination
of theoretical calculations and experimental verification by mass spectrometry provides a high
degree of confidence in the reported molecular weight of 96.18 g/mol .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of N,N-
Dimethylacetamide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047819#n-n-dimethylacetamide-d9-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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